Ethyl 2,2-dimethyl-3-phenylpropanoate

• IUPAC Name: ethyl 2,2-dimethyl-3-phenylpropanoate
• InChI: InChI=1S/C13H18O2/c1-4-15-12(14)13(2,3)10-11-8-6-5-7-9-11/h5-9H,4,10H2,1-3H3
• InChI Key: XJJKGOJHTCRWNX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)CC1=CC=CC=C1
• Molecular Formula: C13H18O2
• DSSTOX Substance ID: DTXSID90405540
• Molecular Weight: 206.28 g/mol
• CAS RN: 94800-92-7

Description

Ethyl 2,2-dimethyl-3-phenylpropanoate (EMPP) is a common ester used in many industrial and scientific applications. It is a colorless liquid with a pleasant odor and is used in the synthesis of a variety of compounds, including pharmaceuticals, fragrances, and flavorings. It is also used as an antifreeze in the automotive industry. In addition, EMPP has been studied for its potential applications in the fields of biochemistry and physiology.

Scientific Research Applications

Photocatalytic Synthesis of Ester Derivatives

Ethyl 2,2-dimethyl-3-phenylpropanoate: . The photocatalytic strategies involve single electron transfer, energy transfer, or other radical procedures, which are essential for creating complex organic compounds.

Pharmaceutical Building Blocks

This compound serves as an important building block in pharmaceuticals. .

Organic Synthesis Methods

The development of versatile synthetic methods for esters, including Ethyl 2,2-dimethyl-3-phenylpropanoate , remains a significant research topic in organic chemistry. .

Nanoparticle Stability and Cytocompatibility

In the field of biomedical materials, Ethyl 2,2-dimethyl-3-phenylpropanoate is explored for enhancing the stability and cytocompatibility of cationic nanoparticles. .

pH-Responsive Drug Delivery Systems

The compound’s derivatives are used to create pH-responsive drug delivery systems. .

Synthesis of Polymers with Temperature and pH-Responsive Properties

Ethyl 2,2-dimethyl-3-phenylpropanoate: is also a precursor in synthesizing polymers that exhibit temperature and pH-responsive behaviors. .

Synthesis routes and methods

Procedure details

25 ml of a 1.6M solution of n-butyllithium in n-hexane were added dropwise to a solution of 5.3 ml (7 g, 36 mmol) of ethyl bromoisobutyrate in 20 ml of tetrahydrofuran at -75° to -70° C. The mixture was then warmed to -20° C., 6.42 ml (9.43 g, 54 mmol) of benzylbromide were added dropwise and the mixture was subsequently stirred at room temperature for a further 3 hours. Dilute sulfuric acid was then added to the reaction mixture and the mixture was extracted twice with ether. The organic phase was washed with water, dried over magnesium sulfate and concentrated in vacuo. The crude product (6.6 g) was purified by distillation.